Cas no 951616-75-4 (ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate)

Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate is a synthetic organic compound featuring a pyrazolo[4,3-d]pyrimidine core, a structure of interest in medicinal chemistry due to its potential biological activity. The molecule incorporates a benzyl group at the 6-position and an ethyl ester functionality, enhancing its solubility and reactivity for further derivatization. The presence of the acetamido linker and benzoate moiety suggests utility as an intermediate in the synthesis of more complex pharmacologically active compounds. Its well-defined structure and functional groups make it suitable for research applications, particularly in drug discovery and development targeting enzyme inhibition or receptor modulation.
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate structure
951616-75-4 structure
Product Name:ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate
CAS No:951616-75-4
MF:C25H25N5O5
MW:475.496505498886
CID:5431483
Update Time:2025-06-08

ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • GZHWXSCOSRAJBY-UHFFFAOYSA-N
    • ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate
    • Inchi: 1S/C25H25N5O5/c1-3-28-15-20-22(27-28)23(32)30(14-17-8-6-5-7-9-17)25(34)29(20)16-21(31)26-19-12-10-18(11-13-19)24(33)35-4-2/h5-13,15H,3-4,14,16H2,1-2H3,(H,26,31)
    • InChI Key: GZHWXSCOSRAJBY-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(NC(CN2C3=CN(CC)N=C3C(=O)N(CC3=CC=CC=C3)C2=O)=O)C=C1

ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-8398-2μmol
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-8398-5μmol
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-8398-10μmol
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-8398-20μmol
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-8398-1mg
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
1mg
$54.0 2023-09-10
Life Chemicals
F3411-8398-2mg
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
2mg
$59.0 2023-09-10
Life Chemicals
F3411-8398-3mg
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
3mg
$63.0 2023-09-10
Life Chemicals
F3411-8398-4mg
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
4mg
$66.0 2023-09-10
Life Chemicals
F3411-8398-5mg
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
5mg
$69.0 2023-09-10
Life Chemicals
F3411-8398-10mg
ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate
951616-75-4
10mg
$79.0 2023-09-10

Additional information on ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}acetamido)benzoate

Professional Introduction to Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate and CAS No. 951616-75-4

Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 951616-75-4, has garnered attention due to its unique structural properties and potential biological activities. The intricate molecular framework of this compound includes multiple functional groups that contribute to its reactivity and interaction with biological targets.

The molecular structure of Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate features a benzoyl group linked to an acetamide moiety, which is further connected to a pyrazolo[4,3-d]pyrimidine core. The pyrazolo[4,3-d]pyrimidine scaffold is particularly noteworthy as it is known for its presence in various bioactive molecules and has been extensively studied for its potential in drug discovery. The presence of the benzyl and ethyl substituents enhances the compound's complexity and may influence its pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The pyrazolo[4,3-d]pyrimidine core in Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate positions it as a promising candidate for further investigation. Studies have demonstrated that compounds containing this scaffold exhibit a range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The dioxo group within the pyrazolo[4,3-d]pyrimidine ring further contributes to the compound's potential by introducing additional reactive sites.

The synthesis of Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamido)benzoate involves a multi-step process that requires precise control over reaction conditions. The introduction of the benzoyl and acetamide groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process. For instance,cross-coupling reactions play a crucial role in constructing the pyrazolo[4,3-d]pyrimidine core. These reactions often require specialized ligands and palladium catalysts to facilitate the formation of carbon-carbon bonds efficiently.

In terms of biological evaluation,Ethyl 4-(2-{6-benzyl-2-ethyl-5,7-dioxo-pyrazolo[4、3-d]pyrimidin、4、y1}acetamido)benzoate has been tested for its activity against various disease-causing agents. Preliminary studies suggest that it may possess inhibitory effects on enzymes involved in cancer cell proliferation. The pyrazolo[4、3-d]pyrimidine scaffold is known to interact with enzymes such as kinases,which are often overexpressed in tumor cells. Further research is needed to fully elucidate the mechanism of action and determine the optimal therapeutic window for this compound.

The pharmacological profile of Ethyl 4-(2-{6-benzyl、2、ethyl、5、7、dioxo-pyrazolo[43d]、pyrimidin【44y1}acetamido)benzoate is also influenced by its solubility and metabolic stability. These properties are critical factors in determining whether a compound can progress to clinical trials. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy,allowing for more efficient drug design processes. Molecular modeling techniques can simulate how the compound interacts with biological targets,providing valuable insights into its potential efficacy。

The regulatory landscape for new pharmaceutical agents continues to evolve,with increasing emphasis on sustainability and environmental responsibility。The synthesis of Ethyl 4-(2{6-benzyl、22ethyl、55dioxo-pyrzolodipyrimidin44y1}acetamido)benzoate must adhere to stringent guidelines to ensure safety and environmental compliance。Green chemistry principles are being integrated into synthetic protocols,reducing waste and minimizing hazardous byproducts。These efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing。

Future directions for research on Ethyl 4-(23{66benzyl22ethyl55dioxopyrzdipyrimid44y1}acetamido)benzoate include exploring novel synthetic routes that enhance yield and reduce costs。Additionally,investigations into its pharmacokinetic properties will be crucial for optimizing dosing regimens and improving patient outcomes。Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda。By leveraging interdisciplinary approaches,scientists can accelerate the development of new therapeutic agents like Ethyl 44{26bnyl22ethly55dioxopyrzdipyrmid44y1}acetamido benzoate。

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk